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Compound of Interest

Compound Name: Aminotransferase, alanine

Cat. No.: B12087391 Get Quote

This technical support center provides researchers, scientists, and drug development

professionals with comprehensive guidance on improving the stability of reconstituted alanine

aminotransferase (ALT) enzyme. Below you will find troubleshooting guides, frequently asked

questions (FAQs), detailed experimental protocols, and critical data to ensure the integrity and

reliability of your experiments.

Troubleshooting Guide
This guide addresses common issues encountered during the handling and storage of

reconstituted ALT enzyme.
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Issue Possible Cause(s) Recommended Solution(s)

Rapid Loss of Enzyme Activity Improper storage temperature.

Store reconstituted ALT at

-80°C for long-term storage to

minimize activity loss. For

short-term storage (up to one

week), 4°C is recommended.

[1] Avoid storage at -20°C, as

this can lead to a significant

decrease in activity.[1]

Repeated freeze-thaw cycles.

Aliquot the reconstituted

enzyme into single-use

volumes to avoid multiple

freeze-thaw cycles, which can

degrade the enzyme.[2]

Suboptimal pH of the

reconstitution buffer.

Ensure the pH of the

reconstitution buffer is within

the optimal range for ALT

stability, typically between pH

4-6 for many peptides and

enzymes to reduce

aggregation and deamidation.

[2]

Enzyme Precipitation or

Aggregation
High protein concentration.

Reconstitute the enzyme at the

recommended concentration. If

high concentrations are

necessary, consider adding

stabilizing agents.

Inappropriate buffer

composition.

Use the buffer system

recommended by the enzyme

manufacturer. The presence of

certain salts or detergents can

affect enzyme solubility.

Presence of proteases. While protease activity does

not seem to be the primary
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cause of mALT inactivation,

including protease inhibitors

like antipain and chymostatin

in the purification protocol may

offer some initial stability.[3]

Inconsistent Assay Results
Variability in reagent

preparation.

Allow all reagents, including

the ALT assay buffer and

substrate, to come to room

temperature before use.

Ensure thorough mixing of

reconstituted components.

Inaccurate sample handling.

For serum samples, separate

the serum from the clot early if

storing for up to a week at 4°C.

[1] For tissue or cell lysates,

ensure complete

homogenization and removal

of insoluble material by

centrifugation.

Pipetting errors.

Use calibrated pipettes and

ensure accurate dispensing of

all reagents and samples. Run

samples and standards in

duplicate or triplicate to identify

and mitigate pipetting

inconsistencies.

Frequently Asked Questions (FAQs)
Q1: What is the best temperature to store my reconstituted ALT enzyme?

A1: For long-term storage, it is highly recommended to store reconstituted ALT enzyme at

-80°C. Storage at -80°C has been shown to result in significantly less activity loss over time

compared to storage at -20°C.[1] For short-term storage of up to one week, 4°C is a suitable

option.[1]
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Q2: How many times can I freeze and thaw my reconstituted ALT?

A2: It is best to avoid repeated freeze-thaw cycles as this can lead to a significant loss of

enzyme activity.[2] We strongly recommend aliquoting the reconstituted enzyme into smaller,

single-use volumes before freezing.

Q3: My reconstituted ALT solution appears cloudy. What should I do?

A3: Cloudiness or precipitation may indicate that the enzyme is aggregating. This could be due

to the reconstitution of a cold peptide vial with a cold solvent.[4] To avoid this, allow both the

lyophilized enzyme vial and the reconstitution buffer to reach room temperature before mixing.

If precipitation persists, gentle vortexing or sonication may help to redissolve the enzyme.

However, if the issue is not resolved, it is best to prepare a fresh solution.

Q4: Can I add any stabilizers to my reconstituted ALT to improve its stability?

A4: Yes, certain additives have been shown to enhance the stability of ALT. For instance,

ethanol and trehalose have been demonstrated to significantly increase the half-life of

mitochondrial ALT.[3] The addition of 25% glycerol has also been shown to improve the stability

of recombinant ALT1 and ALT2.[5]

Q5: How long is the reconstituted ALT stable for use in my assays?

A5: The stability of reconstituted ALT depends on the storage conditions. When stored at

-20°C, some commercial ALT enzyme mixes are stable for up to two months. However, for

optimal performance and to minimize variability, it is always best to use freshly reconstituted

enzyme or aliquots that have been stored properly at -80°C.

Data on ALT Stability
The following table summarizes the mean percentage loss of ALT activity in serum under

different storage conditions.
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Storage
Temperature

Duration
Mean Activity Loss
(Separated Serum)

Mean Activity Loss
(Unseparated
Serum)

4°C 2 days 6%[1] 3%[1]

22°C 2 days 20%[1] 12%[1]

-20°C 6 days 46%[1] Not Reported

-80°C 6 days 8%[1] Not Reported

Experimental Protocols
Protocol 1: Reconstitution of Lyophilized ALT Enzyme
This protocol provides a general guideline for the reconstitution of lyophilized ALT enzyme.

Always refer to the manufacturer's specific instructions for your product.

Equilibration: Before opening, bring the vial of lyophilized ALT enzyme and the

recommended reconstitution buffer to room temperature.

Centrifugation: Briefly centrifuge the vial to ensure the lyophilized powder is at the bottom.

Reconstitution: Using a sterile pipette tip, add the specified volume of ultrapure water or the

recommended buffer (e.g., ALT Assay Buffer) to the vial.

Mixing: Mix gently by pipetting up and down or by gentle vortexing. Avoid vigorous shaking,

which can cause denaturation.

Aliquoting: For long-term storage, immediately aliquot the reconstituted enzyme into single-

use microcentrifuge tubes.

Storage: Store the aliquots at -80°C. For immediate use, keep the reconstituted enzyme on

ice.

Protocol 2: ALT Activity Assay
This protocol outlines a typical coupled enzyme assay for determining ALT activity.
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Reagent Preparation: Prepare all reagents as per the assay kit instructions. This typically

includes reconstituting the ALT Enzyme Mix and ALT Substrate.

Standard Curve Preparation: Prepare a pyruvate standard curve by diluting a stock solution

to generate a series of known concentrations.

Sample Preparation: Prepare your experimental samples. Serum samples can often be used

directly, while tissue or cell samples need to be homogenized in ALT Assay Buffer and

centrifuged to remove insoluble material.

Assay Reaction:

Add the prepared standards and samples to a 96-well plate in duplicate.

Prepare a reaction mix containing the ALT Assay Buffer, ALT Substrate, and the coupled

enzyme mix (often containing lactate dehydrogenase and NADH, or a fluorescent probe).

Add the reaction mix to each well to initiate the reaction.

Incubation: Incubate the plate at 37°C for a specified time (e.g., 30-60 minutes).

Measurement: Measure the absorbance at 570 nm for a colorimetric assay or fluorescence

at λex = 535 nm/λem = 587 nm for a fluorometric assay.

Calculation: Determine the ALT activity in your samples by comparing the readings to the

standard curve. One unit of ALT is typically defined as the amount of enzyme that generates

1.0 µmole of pyruvate per minute at 37°C.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Stability of serum alanine aminotransferase activity - PubMed [pubmed.ncbi.nlm.nih.gov]

2. jpt.com [jpt.com]

3. Stabilization of rat liver mitochondrial alanine aminotransferase with ethanol and trehalose
- PubMed [pubmed.ncbi.nlm.nih.gov]

4. Storage & Reconstitution of Peptides | UK Peptides Guide [uk-peptides.com]

5. researchgate.net [researchgate.net]

To cite this document: BenchChem. [Technical Support Center: Reconstituted Alan-ine
Aminotransferase (ALT) Enzyme]. BenchChem, [2025]. [Online PDF]. Available at:

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 9 Tech Support

https://www.benchchem.com/product/b12087391?utm_src=pdf-body-img
https://www.benchchem.com/product/b12087391?utm_src=pdf-custom-synthesis
https://pubmed.ncbi.nlm.nih.gov/3629675/
https://www.jpt.com/blog/store-peptides/
https://pubmed.ncbi.nlm.nih.gov/9917346/
https://pubmed.ncbi.nlm.nih.gov/9917346/
https://www.uk-peptides.com/reconstituting-for-peptides
https://www.researchgate.net/figure/Stability-of-enzymatic-activity-of-recombinant-ALT1-and-2-proteins-in-a-serum-environment_fig1_24271794
https://www.benchchem.com/product/b12087391#improving-the-stability-of-reconstituted-alanine-aminotransferase-enzyme
https://www.benchchem.com/product/b12087391#improving-the-stability-of-reconstituted-alanine-aminotransferase-enzyme
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12087391?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


[https://www.benchchem.com/product/b12087391#improving-the-stability-of-reconstituted-
alanine-aminotransferase-enzyme]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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